Cas no 81263-96-9 (ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid beta-D-glucopyranosyl ester)

• Product Name: ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid beta-D-glucopyranosyl ester
• CAS No: 81263-96-9
• Molecular Formula: C₂₆H₃₈O₉
• Molecular Weight: 494.57452917099
• CID: 837537
• PubChem ID: 124222349

ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid beta-D-glucopyranosyl ester Properties

Names and Identifiers

• ent-9-Hydroxy-15-oxo-16-kauren- 19-oic acid beta-D-glucopyranosyl ester
• ent-9-Hydroxy-15-oxokaur-16-en-19-oic acid β-D-glucopyranosyl ester
• 1-O-[(5β,8α,9β,10α,13α)-9-Hydroxy-15,18-dioxokaur-16-en-18-yl]-β- D-glucopyranose
• ent-9-Hydroxy-15-oxo-16-kauren-19-oic acid beta-D-glucopyranosyl ester
• 1H-2,10a-Ethanophenanthrene, kaur-16-en-18-oic acid deriv. (ZCI)
• AKOS026674280
• ent-9-Hydroxy-15-oxokaur-16-en-19-oic acid beta-D-glucopyranosyl ester
• ent-9-Hydroxy-15-oxokaur-16-en-19-oic acid
• 81263-96-9
• FS-9057
• A-D-glucopyranosyl ester
• [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] (1R,4S,5R,9R,10R,13R)-10-hydroxy-5,9-dimethyl-14-methylidene-15-oxotetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylate
• [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] (1R,4S,5R,9R,10R,13R)-10-hydroxy-5,9-dimethyl-14-methylidene-15-oxotetracyclo[11.2.1.0^{1,10.0^{4,9]hexadecane-5-carboxylate
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• InChIKey： PKAGWWDWHSCPAS-TULSSYLPSA-N
• Inchi： 1S/C26H38O9/c1-13-14-5-10-26(33)24(3)8-4-7-23(2,16(24)6-9-25(26,11-14)20(13)31)22(32)35-21-19(30)18(29)17(28)15(12-27)34-21/h14-19,21,27-30,33H,1,4-12H2,2-3H3/t14-,15-,16-,17-,18+,19-,21+,23-,24-,25+,26-/m1/s1
• SMILES： O[C@]12[C@@]3(CCC[C@@]([C@H]3CC[C@@]31C(=O)C(=C)[C@H](CC2)C3)(C)C(=O)O[C@H]1[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O1)C

Computed Properties

• Exact Mass: 494.25200
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 4
• Monoisotopic Mass: 494.25158279g/mol
• Heavy Atom Count: 35
• Complexity: 936
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 11
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 154Ų

Experimental Properties

• LogP: 0.59250
• PSA: 153.75000
• Boiling Point: 670.4±55.0 °C at 760 mmHg
• Vapor Pressure: 0.0±4.6 mmHg at 25°C
• Flash Point: 221.9±25.0 °C
• Color/Form: Powder
• Density: 1.4±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Steviol glycosides